Cas no 105836-99-5 (Phenazine, 1,7-dinitro-)

• Product Name: Phenazine, 1,7-dinitro-
• CAS No: 105836-99-5
• MF: C₁₂H₆N₄O₄
• MW: 270.200441837311
• CID: 146774
• PubChem ID: 149708
• Update Time: 2025-04-19

Phenazine, 1,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenazine, 1,7-dinitro-
• 1,7-DINITROPHENAZINE
• 1,7-dinitro-phenazine
• Phenazine,1,7-dinitro
• CCRIS 3017
• DTXSID80147361
• 105836-99-5

• Inchi： 1S/C12H6N4O4/c17-15(18)7-4-5-8-10(6-7)13-9-2-1-3-11(16(19)20)12(9)14-8/h1-6H
• InChI Key： XVHUXSNDANREND-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=NC1C=CC(=CC=1N=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 270.03900
• Monoisotopic Mass: 270.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 1.4177 (rough estimate)
• Boiling Point: 413.32°C (rough estimate)
• Refractive Index: 1.6081 (estimate)
• PSA: 117.42000
• LogP: 3.64580

Phenazine, 1,7-dinitro- Security Information

• Safety Term：x."> Mutation data reported. When heated to decomposition it emits toxic vapors of NOx.